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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205 Get Quote

An In-depth Technical Guide to Adipic acid-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adipic acid-d10 is the deuterium-labeled form of adipic acid, a dicarboxylic acid of significant

industrial importance.[1] In the realm of scientific research and drug development, isotopically

labeled compounds like Adipic acid-d10 are invaluable tools, primarily utilized as internal

standards for quantitative analysis.[2] The substitution of hydrogen atoms with deuterium atoms

results in a molecule with a higher molecular weight but nearly identical chemical properties to

its unlabeled counterpart. This characteristic allows for its precise differentiation in mass

spectrometry-based analytical techniques, ensuring accurate quantification of the unlabeled

adipic acid in various biological and chemical matrices.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of Adipic acid-d10, with a focus on its role in analytical research.

Core Chemical Properties
Adipic acid-d10 is a solid, deuterated organic compound.[3] A summary of its key chemical

and physical properties is presented below for easy reference.
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Property Value Reference(s)

Chemical Name
Hexanedioic-2,2,3,3,4,4,5,5-d8

acid-1,6-d2
[4]

Synonyms

Adipic acid-d10, Deuterated

adipic acid, Hexanedioic acid-

d10

[3]

Molecular Formula C6D10O4 [5]

Molecular Weight 156.20 g/mol [3][4]

CAS Number 25373-21-1 [3][4]

Appearance Solid [3]

Melting Point 151-154 °C [3][6]

Boiling Point 265 °C at 100 mmHg [3][6]

Isotopic Purity ≥98 atom % D [3][6]

Mass Shift M+10 [3][6]

Spectroscopic Data
Spectroscopy Identifier

SMILES String
[2H]OC(=O)C([2H])([2H])C([2H])([2H])C([2H])

([2H])C([2H])([2H])C(=O)O[2H]

InChI
1S/C6H10O4/c7-5(8)3-1-2-4-6(9)10/h1-4H2,

(H,7,8)(H,9,10)/i1D2,2D2,3D2,4D2/hD2

InChI Key WNLRTRBMVRJNCN-YQMDOBQVSA-N

Safety Information
Adipic acid-d10 should be handled with care in a laboratory setting. Below is a summary of its

key safety classifications.
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Hazard Classification

GHS Pictogram GHS05

Signal Word Danger

Hazard Statement H318 (Causes serious eye damage)

Precautionary Statements P280, P305 + P351 + P338

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Conceptual Synthesis
While specific, detailed experimental protocols for the synthesis of Adipic acid-d10 are not

readily available in public literature, the general approach involves the deuteration of adipic

acid or its precursors. One conceptual pathway could be the oxidation of a deuterated

cyclohexane precursor. The synthesis would logically follow established methods for the

synthesis of adipic acid, with the substitution of deuterated reagents.

A generalized workflow for such a synthesis is outlined below.
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Conceptual Synthesis of Adipic acid-d10
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Caption: A conceptual workflow for the synthesis of Adipic acid-d10.
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Application in Quantitative Analysis: Internal
Standard Methodology
The primary and most critical application of Adipic acid-d10 is as an internal standard in

quantitative analytical methods, particularly those employing mass spectrometry detection,

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS).[2]

Experimental Protocol: Use as an Internal Standard
The following is a generalized protocol for the use of Adipic acid-d10 as an internal standard

for the quantification of adipic acid in a sample.

1. Preparation of Stock Solutions:

Adipic acid (Analyte) Stock Solution: Accurately weigh a known amount of non-labeled adipic

acid and dissolve it in a suitable solvent (e.g., methanol, water) to a precise final

concentration (e.g., 1 mg/mL).

Adipic acid-d10 (Internal Standard) Stock Solution: Accurately weigh a known amount of

Adipic acid-d10 and dissolve it in the same solvent to a precise final concentration (e.g., 1

mg/mL).

2. Preparation of Calibration Standards:

Create a series of calibration standards by spiking a known volume of the analyte stock

solution into a series of volumetric flasks.

To each calibration standard, add a constant, known amount of the Adipic acid-d10 internal

standard stock solution.

Dilute each standard to the final volume with the appropriate solvent. This will result in a set

of standards with varying concentrations of the analyte and a constant concentration of the

internal standard.

3. Sample Preparation:
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Accurately measure a known volume or weight of the sample to be analyzed.

Spike the sample with the same constant, known amount of the Adipic acid-d10 internal

standard stock solution as was added to the calibration standards.

Perform any necessary sample extraction, cleanup, or derivatization steps.

4. Instrumental Analysis (GC-MS or LC-MS):

Inject the prepared calibration standards and samples into the GC-MS or LC-MS system.

Develop a chromatographic method to separate adipic acid and Adipic acid-d10.

Set the mass spectrometer to monitor for the specific mass-to-charge ratios (m/z) of both the

analyte (adipic acid) and the internal standard (Adipic acid-d10).

5. Data Analysis:

For each injection, determine the peak area for both the analyte and the internal standard.

Calculate the response factor (RF) for each calibration standard using the formula: RF =

(Area of Analyte / Concentration of Analyte) / (Area of Internal Standard / Concentration of

Internal Standard)

Create a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the concentration of the analyte for the calibration standards.

For the unknown sample, calculate the ratio of the analyte peak area to the internal standard

peak area.

Using the calibration curve, determine the concentration of adipic acid in the sample.

The following diagram illustrates the logical workflow for using Adipic acid-d10 as an internal

standard.
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Workflow for Internal Standard Quantification
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Caption: A logical workflow for quantitative analysis using an internal standard.

Conclusion
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Adipic acid-d10 is a crucial tool for researchers and professionals in drug development and

other scientific fields requiring precise quantification of adipic acid. Its stable isotopic label

ensures it behaves almost identically to the unlabeled analyte during sample preparation and

chromatographic separation, while its distinct mass allows for unambiguous detection by mass

spectrometry. This technical guide has provided a detailed overview of its chemical properties

and a foundational understanding of its application as an internal standard, offering a valuable

resource for its effective utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Adipic acid - Wikipedia [en.wikipedia.org]

2. medchemexpress.com [medchemexpress.com]

3. Adipic acid-d10 98 atom % D | 25373-21-1 [sigmaaldrich.com]

4. Hexanedioic-2,2,3,3,4,4,5,5-d8 acid-1,6-d2 | C6H10O4 | CID 16212946 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. pharmaffiliates.com [pharmaffiliates.com]

6. 己二酸-d10 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Adipic acid-d10 chemical properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b128205#adipic-
acid-d10-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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